Cas no 1260840-24-1 (benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate)

Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate is a synthetic organic compound featuring a piperazine core substituted with a benzyl carboxylate group and a 3-methyl-4-nitrophenyl moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the nitro group enhances reactivity for further functionalization, while the benzyl ester provides stability and controlled reactivity under synthetic conditions. Its well-defined molecular architecture makes it valuable for medicinal chemistry applications, including the development of receptor-targeting compounds. The compound’s purity and consistent performance ensure reliability in complex synthetic pathways.
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate structure
1260840-24-1 structure
Product Name:benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
CAS No:1260840-24-1
MF:C19H21N3O4
MW:355.387744665146
CID:5903374
PubChem ID:122625539
Update Time:2025-05-21

benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
    • EN300-12626486
    • SCHEMBL18154906
    • 1260840-24-1
    • Inchi: 1S/C19H21N3O4/c1-15-13-17(7-8-18(15)22(24)25)20-9-11-21(12-10-20)19(23)26-14-16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3
    • InChI Key: QVFURFGDCMLWDB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCN(C2C=CC(=C(C)C=2)[N+](=O)[O-])CC1)=O

Computed Properties

  • Exact Mass: 355.15320616g/mol
  • Monoisotopic Mass: 355.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.6Ų

benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12626486-0.05g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
0.05g
$1320.0 2023-05-24
Enamine
EN300-12626486-0.1g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
0.1g
$1384.0 2023-05-24
Enamine
EN300-12626486-0.25g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
0.25g
$1447.0 2023-05-24
Enamine
EN300-12626486-0.5g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
0.5g
$1509.0 2023-05-24
Enamine
EN300-12626486-1.0g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
1g
$1572.0 2023-05-24
Enamine
EN300-12626486-2.5g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
2.5g
$3080.0 2023-05-24
Enamine
EN300-12626486-5.0g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
5g
$4557.0 2023-05-24
Enamine
EN300-12626486-10.0g
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
10g
$6758.0 2023-05-24
Enamine
EN300-12626486-50mg
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
50mg
$1320.0 2023-10-02
Enamine
EN300-12626486-100mg
benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate
1260840-24-1
100mg
$1384.0 2023-10-02

Additional information on benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate

Introduction to Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 1260840-24-1)

Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate, with the CAS number 1260840-24-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a benzyl group and a nitro-substituted aromatic ring in its structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate consists of a piperazine core substituted at the 4-position with a benzyl group, while the aromatic ring is further functionalized with a methyl group and a nitro group. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The nitro group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of drug candidates, while the methyl group can contribute to the overall solubility and bioavailability of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their involvement in various biological processes. Research has highlighted their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The compound Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate has been investigated for its potential as a precursor in the development of drugs targeting neurological disorders. Its structural features make it a promising candidate for further functionalization, leading to novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The benzyl group provides a handle for further derivatization through various coupling reactions, such as amide bond formation or Suzuki-Miyaura cross-coupling. This flexibility allows chemists to modify the molecule in numerous ways, enabling the creation of libraries of analogs for high-throughput screening. Such libraries are essential for identifying lead compounds that can be optimized for efficacy and safety.

The nitro-substituted aromatic ring in Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate also plays a crucial role in its reactivity. Nitro groups are known to be versatile functional handles that can be reduced to amino groups or converted into other pharmacologically relevant moieties. This reactivity makes it possible to fine-tune the properties of the compound, such as its binding affinity or metabolic profile, by modifying the nitro group or introducing additional functional groups.

Recent studies have demonstrated the utility of this compound in medicinal chemistry research. For instance, it has been used as a building block in the synthesis of kinase inhibitors, which are important for treating cancers and inflammatory diseases. The piperazine moiety is particularly relevant here, as it is commonly found in kinase inhibitors due to its ability to interact with hinge regions of these enzymes. The nitro group further enhances binding interactions by forming hydrogen bonds or participating in π-stacking interactions with amino acid residues.

The synthesis of Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate involves multi-step organic reactions that showcase modern synthetic techniques. Advanced methods such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. These techniques not only improve yield but also enable access to otherwise inaccessible structural motifs. The use of such methodologies underscores the importance of innovative synthetic strategies in pharmaceutical research.

The pharmacokinetic properties of this compound are also subjects of interest. Studies have shown that modifications at the piperazine core can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. For example, introducing fluorine atoms or other halogen substituents can enhance metabolic stability while maintaining biological activity. Understanding these relationships is crucial for designing drugs that exhibit optimal pharmacokinetic profiles.

In conclusion, Benzyl 4-(3-methyl-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 1260840-24-1) represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into its applications highlights its importance as a tool in medicinal chemistry and drug discovery efforts worldwide.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.